
A Comprehensive Technical Guide to the
Solubility of 2-Methylnonane in Organic

Solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B3428614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of 2-
methylnonane, a branched-chain alkane. While specific quantitative solubility data for 2-
methylnonane in a broad range of organic solvents is not extensively available in public

literature, this document outlines the theoretical principles governing its solubility, presents

available physical property data for 2-methylnonane and its isomers, and offers a

comprehensive, adaptable experimental protocol for the precise determination of its solubility.

Introduction to 2-Methylnonane and its Solubility
Profile
2-Methylnonane (also known as isodecane) is a colorless liquid hydrocarbon with the chemical

formula C₁₀H₂₂.[1] As a branched-chain alkane, its molecular structure is predominantly non-

polar. This fundamental characteristic is the primary determinant of its solubility behavior in

various organic solvents, governed by the principle of "like dissolves like."[2] Consequently, 2-
methylnonane is readily soluble in non-polar solvents such as hexane and benzene, while

exhibiting low solubility in polar solvents like water.[1][2]

Understanding the solubility of 2-methylnonane is critical in various applications, including its

use as a solvent, a component in fuels, and in organic synthesis. For drug development
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professionals, comprehending the solubility of alkane-like moieties is essential for predicting

the behavior of non-polar segments of drug molecules.

Physicochemical Properties of 2-Methylnonane and
Isomers
Quantitative solubility data for 2-methylnonane is sparse. However, examining the physical

properties of 2-methylnonane and its isomers, 3-methylnonane and 4-methylnonane, can

provide insights into their behavior in different solvents.

Property 2-Methylnonane 3-Methylnonane 4-Methylnonane

CAS Number 871-83-0 5911-04-6 17301-94-9

Molecular Formula C₁₀H₂₂ C₁₀H₂₂ C₁₀H₂₂

Molecular Weight 142.28 g/mol 142.29 g/mol 142.28 g/mol

Boiling Point 166-169 °C 151.6 °C 163-166 °C

Density 0.726 g/mL at 20 °C 0.7195 g/cm³ 0.73 g/mL at 20 °C

Solubility in Water Insoluble Negligible -

General Organic

Solubility

Soluble in Chloroform,

Ether, Benzene

Soluble in nonpolar

solvents (e.g.,

hexane, benzene)

Soluble in Ether,

Benzene, Chloroform

Data compiled from multiple sources.[1][2][3][4]

Theoretical Framework of Solubility
The solubility of a solute in a solvent is a thermodynamic equilibrium process. For a liquid

solute like 2-methylnonane in a liquid solvent, the process is one of mutual dissolution until

saturation is reached. The primary intermolecular forces at play for alkanes are London

dispersion forces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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